Cas no 2413899-19-9 ((1-Bromocyclobutyl)methanamine)
(1-Bromocyclobutyl)methanamine Chemical and Physical Properties
Names and Identifiers
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- EN300-7428050
- 2413899-19-9
- (1-bromocyclobutyl)methanamine
- (1-Bromocyclobutyl)methanamine
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- Inchi: 1S/C5H10BrN/c6-5(4-7)2-1-3-5/h1-4,7H2
- InChI Key: PZKADNBNXZVHQJ-UHFFFAOYSA-N
- SMILES: BrC1(CN)CCC1
Computed Properties
- Exact Mass: 162.99966g/mol
- Monoisotopic Mass: 162.99966g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 68.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 26Ų
(1-Bromocyclobutyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7428050-0.05g |
(1-bromocyclobutyl)methanamine |
2413899-19-9 | 95.0% | 0.05g |
$768.0 | 2025-03-11 | |
| Enamine | EN300-7428050-0.1g |
(1-bromocyclobutyl)methanamine |
2413899-19-9 | 95.0% | 0.1g |
$804.0 | 2025-03-11 | |
| Enamine | EN300-7428050-0.25g |
(1-bromocyclobutyl)methanamine |
2413899-19-9 | 95.0% | 0.25g |
$840.0 | 2025-03-11 | |
| Enamine | EN300-7428050-0.5g |
(1-bromocyclobutyl)methanamine |
2413899-19-9 | 95.0% | 0.5g |
$877.0 | 2025-03-11 | |
| Enamine | EN300-7428050-1.0g |
(1-bromocyclobutyl)methanamine |
2413899-19-9 | 95.0% | 1.0g |
$914.0 | 2025-03-11 | |
| Enamine | EN300-7428050-2.5g |
(1-bromocyclobutyl)methanamine |
2413899-19-9 | 95.0% | 2.5g |
$1791.0 | 2025-03-11 | |
| Enamine | EN300-7428050-5.0g |
(1-bromocyclobutyl)methanamine |
2413899-19-9 | 95.0% | 5.0g |
$2650.0 | 2025-03-11 | |
| Enamine | EN300-7428050-10.0g |
(1-bromocyclobutyl)methanamine |
2413899-19-9 | 95.0% | 10.0g |
$3929.0 | 2025-03-11 |
(1-Bromocyclobutyl)methanamine Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on (1-Bromocyclobutyl)methanamine
Comprehensive Overview of (1-Bromocyclobutyl)methanamine (CAS No. 2413899-19-9): Properties, Applications, and Market Insights
(1-Bromocyclobutyl)methanamine (CAS No. 2413899-19-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated cyclobutyl derivative is characterized by its unique molecular structure, which combines a cyclobutane ring with a bromine substituent and a primary amine functional group. Its molecular formula is C5H10BrN, and it exhibits a molecular weight of 164.05 g/mol. The compound's distinct features make it a valuable intermediate in synthetic chemistry, particularly in the development of novel drug candidates and fine chemicals.
The chemical properties of (1-Bromocyclobutyl)methanamine are influenced by its reactive functional groups. The presence of the bromine atom at the 1-position of the cyclobutane ring enhances its utility in nucleophilic substitution reactions, while the primary amine group offers opportunities for further derivatization. Researchers have explored its potential in cross-coupling reactions, where it serves as a building block for more complex structures. Its stability under various conditions makes it suitable for diverse synthetic applications, though proper handling and storage are essential to maintain its integrity.
In recent years, (1-Bromocyclobutyl)methanamine has emerged as a key player in medicinal chemistry. Its structural motif is frequently incorporated into molecules designed to target specific biological pathways. For instance, it has been investigated as a precursor in the synthesis of small molecule inhibitors and protease inhibitors, which are critical in drug discovery programs. The compound's versatility also extends to agrochemical research, where it contributes to the development of new crop protection agents with improved efficacy and environmental profiles.
The market demand for (1-Bromocyclobutyl)methanamine has seen steady growth, driven by its expanding applications in pharmaceutical intermediates and specialty chemicals. Manufacturers and suppliers are increasingly focusing on scalable synthesis routes to meet the needs of research institutions and industrial clients. Quality control remains a priority, with analytical techniques such as HPLC and NMR spectroscopy employed to ensure high purity and consistency. As the compound gains traction, its role in green chemistry initiatives is also being explored, aligning with global trends toward sustainable chemical production.
One of the most frequently asked questions about (1-Bromocyclobutyl)methanamine revolves around its synthetic accessibility. Researchers often seek information on optimized reaction conditions and purification methods to maximize yields. Another common inquiry concerns its stability under storage conditions, as improper handling can lead to degradation. Addressing these questions is crucial for laboratories and companies aiming to integrate this compound into their workflows effectively.
Looking ahead, the future of (1-Bromocyclobutyl)methanamine appears promising, with ongoing studies highlighting its potential in new therapeutic areas and material science. Innovations in catalytic processes and flow chemistry are expected to further enhance its utility, making it a staple in modern synthetic toolkits. For those interested in sourcing this compound, partnering with reputable suppliers who adhere to stringent quality standards is recommended to ensure optimal performance in research and development projects.
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